
Safeguarding Your Research: A Comprehensive
Guide to Handling Helium

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Helium

Cat. No.: B1201725 Get Quote

Helium, a colorless, odorless, and non-flammable noble gas, is a critical component in

numerous research and drug development applications, from cooling superconducting magnets

in MRI machines to serving as a carrier gas in chromatography.[1] While generally considered

safe, improper handling of helium, particularly in its liquid state or compressed gas form, can

pose significant risks, including asphyxiation and severe cryogenic burns.[2][3][4]

This guide provides essential, step-by-step safety and logistical information for laboratory

personnel, ensuring the safe handling, storage, and disposal of helium, thereby fostering a

secure research environment.

Personal Protective Equipment (PPE): Your First Line of
Defense
The appropriate Personal Protective Equipment (PPE) is crucial to mitigate the risks associated

with handling helium. The specific requirements vary depending on whether you are working

with gaseous or liquid helium.

For Handling Compressed Helium Gas Cylinders:

Safety Glasses: To protect against pressure releases.[5]

Gloves: To prevent common pinching injuries when moving cylinders.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1201725?utm_src=pdf-interest
https://www.benchchem.com/product/b1201725?utm_src=pdf-body
https://ohse.ca/helium-gas/
https://www.benchchem.com/product/b1201725?utm_src=pdf-body
https://ehs.mit.edu/wp-content/uploads/2020/01/safety_gram_22_HELIUM.pdf
https://www.londongases.co.uk/blog/safety-tips-when-using-helium-gas-cylinders/
https://eg.airliquide.com/sites/al_eg/files/2022-10/he-liq-al005b_1.pdf
https://www.benchchem.com/product/b1201725?utm_src=pdf-body
https://www.benchchem.com/product/b1201725?utm_src=pdf-body
https://www.benchchem.com/product/b1201725?utm_src=pdf-body
https://www.benchchem.com/product/b1201725?utm_src=pdf-body
https://libertygases.com/safety/
https://libertygases.com/safety/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Shoes with Metatarsal Supports: Recommended to protect against foot injuries from

falling cylinders.[5]

For Handling Liquid Helium:

Cryogenic Gloves: Insulated gloves are mandatory to protect against the extreme cold,

which can cause severe frostbite.[4][6]

Face Shield and Safety Goggles: To protect the eyes and face from splashes of liquid

helium.[1][4][6]

Protective Clothing: Long-sleeved shirts, long pants, and closed-toe shoes are essential to

cover exposed skin.[4][7] In some situations, a protective apron may be advisable.

Self-Contained Breathing Apparatus (SCBA): In emergency situations or in confined spaces

where oxygen deficiency is a risk, an SCBA must be used.[2][7]

Operational Plan: From Receiving to In-Use
A systematic approach to handling helium cylinders is paramount to laboratory safety. The

following procedures should be strictly adhered to.

Receiving and Inspection:

Inspect Cylinders Upon Delivery: Before accepting a helium cylinder, visually inspect it for

any signs of damage, such as dents or rust.[8]

Verify Labels: Ensure the cylinder is clearly labeled as containing helium.[9]

Check Valve Outlets: Inspect the valve outlet for any contamination before attaching any

equipment.[9]

Transportation:

Use a Cylinder Cart: Always use a trolley or cylinder cart to move cylinders, even for short

distances.[3][5][10] Never drag or roll cylinders.[9][11]
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Secure Cylinders: During transport, cylinders must be firmly secured to prevent them from

falling or striking each other.[5][9][11]

Vehicle Transportation: If transporting in a vehicle, ensure good ventilation by keeping a

window slightly open.[9][11] Cylinders should be unloaded promptly and not stored in

vehicles.[9][11]

Storage:

Upright and Secured: Store cylinders in an upright position and securely fastened with

chains or straps to a wall or a stable structure to prevent them from tipping over.[1][5][11]

Well-Ventilated Area: Storage areas must be well-ventilated to prevent the accumulation of

helium, which can displace oxygen.[1][2][11] A minimum of six air changes per hour is

suggested for areas with liquid helium.[2]

Away from Heat and Flammables: Keep cylinders away from heat sources, direct sunlight,

and flammable materials.[1][11] The storage area temperature should not exceed 49°C

(120°F).[11]

In-Use Procedures:

Secure the Cylinder: Before use, ensure the cylinder is securely chained or placed in a

safety stand.[5]

Use the Correct Equipment: Only use regulators and equipment specifically designed for

helium.[1]

Open Valves Slowly: Always open the cylinder valve slowly to prevent sudden pressure

release.[9][10] Stand to the side of the cylinder when opening the valve, never directly in

front of it.[5]

Check for Leaks: After connecting equipment, check for leaks using a soapy water solution.

Close Valves When Not in Use: The cylinder valve should be closed when the gas is not in

use, even if the cylinder is believed to be empty.[11]
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Quantitative Safety Data
For quick reference, the following table summarizes key quantitative safety parameters for

handling helium.

Parameter Value/Recommendation Source(s)

Minimum Oxygen

Concentration
19.5% [2]

Suggested Air Changes (Liquid

Helium Areas)
Minimum of 6 per hour [2]

Maximum Storage

Temperature
49°C (120°F) [11]

Liquid Helium Boiling Point -268.9°C (-452.1°F) [1]

Disposal Plan: Responsible End-of-Life Management
Proper disposal of helium cylinders is crucial for safety and environmental responsibility. The

procedure differs for disposable and reusable cylinders.

For Disposable (Non-Refillable) Cylinders:

Ensure the Cylinder is Empty: Fully open the valve and push down on the nozzle until all

hissing stops, indicating the cylinder is empty.[12]

Puncture the Rupture Disc: For safety, and to indicate the cylinder is empty, puncture the

rupture disc on the shoulder of the tank using a hammer and a flat-headed screwdriver.[12]

Mark as "Empty": Clearly write "Empty" on the tank and circle the punctured hole.[12]

Dispose with Regular Waste: Smaller disposable helium tanks can often be disposed of with

regular garbage.[12][13] However, always check with your local waste management provider

for specific regulations.[14]

For Reusable (Refillable) Cylinders:
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Return to Supplier: Reusable cylinders are the property of the gas supplier and should be

returned to them once empty.[15] Do not attempt to dispose of them.

Proper Preparation for Return: Before returning, ensure the valve is fully closed and the

valve protection cap is securely in place.[5]

Emergency Procedures
In the event of an emergency, follow these steps:

Asphyxiation: If someone is suffering from a lack of oxygen, immediately move them to an

area with fresh air.[2] If they are not breathing, administer artificial respiration and seek

immediate medical attention.[2][4]

Cryogenic Burns (Frostbite): For skin contact with liquid helium, flush the affected area with

lukewarm water (not exceeding 40°C or 105°F).[2][4] Do not rub the affected area.[4]

Remove any clothing that may restrict circulation and seek immediate medical attention.[2]

Leaks: If a leak is detected, and it is safe to do so, close the cylinder valve. Evacuate the

area and ensure it is well-ventilated.

Visualizing Safety: Helium Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of helium in a

laboratory setting, from initial receipt to final disposal.
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Caption: Logical workflow for safe helium handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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